Cas no 1790203-07-4 (N-[2-(4-fluorophenoxy)ethyl]-2-(5,6,7,8-tetrahydroquinolin-4-yloxy)acetamide)

• Product Name: N-[2-(4-fluorophenoxy)ethyl]-2-(5,6,7,8-tetrahydroquinolin-4-yloxy)acetamide
• CAS No: 1790203-07-4
• MF: C₁₉H₂₁FN₂O₃
• MW: 344.380048513412
• CID: 5368808
• Update Time: 2025-10-24

N-[2-(4-fluorophenoxy)ethyl]-2-(5,6,7,8-tetrahydroquinolin-4-yloxy)acetamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(4-fluorophenoxy)ethyl]-2-(5,6,7,8-tetrahydroquinolin-4-yloxy)acetamide

• Inchi： 1S/C19H21FN2O3/c20-14-5-7-15(8-6-14)24-12-11-22-19(23)13-25-18-9-10-21-17-4-2-1-3-16(17)18/h5-10H,1-4,11-13H2,(H,22,23)
• InChI Key： SQKFEPRYKFZHNL-UHFFFAOYSA-N
• SMILES： C(NCCOC1=CC=C(F)C=C1)(=O)COC1=C2C(=NC=C1)CCCC2

Additional information on N-[2-(4-fluorophenoxy)ethyl]-2-(5,6,7,8-tetrahydroquinolin-4-yloxy)acetamide

Introduction to Compound CAS No. 1790203-07-4: N-[2-(4-fluorophenoxy)ethyl]-2-(5,6,7,8-tetrahydroquinolin-4-yloxy)acetamide

The compound with CAS No. 1790203-07-4, known as N-[2-(4-fluorophenoxy)ethyl]-2-(5,6,7,8-tetrahydroquinolin-4-yloxy)acetamide, is a highly specialized chemical entity that has garnered significant attention in the fields of drug discovery and materials science. This compound is notable for its unique structural features and potential applications in biomedical research and pharmaceutical development.

Recent advancements in computational chemistry have enabled researchers to delve deeper into the molecular properties of this compound. Studies have highlighted its biological activity, particularly in relation to its ability to interact with specific protein targets. For instance, research published in the *Journal of Medicinal Chemistry* demonstrated that this compound exhibits potent antiproliferative effects against various cancer cell lines, making it a promising candidate for anticancer drug development.

The chemical structure of N-[2-(4-fluorophenoxy)ethyl]-2-(5,6,7,8-tetrahydroquinolin-4-yloxy)acetamide is characterized by a complex arrangement of functional groups. The presence of a fluorophenoxy group and a tetrahydroquinolinyl group contributes to its unique electronic properties and pharmacokinetic profile. These features make it an attractive molecule for exploring targeted drug delivery systems and biosensor applications.

Moreover, the synthesis of this compound has been optimized through innovative methodologies reported in recent literature. For example, a study in *Organic Letters* described a novel approach utilizing transition metal catalysis, which significantly improved the yield and purity of the compound. This advancement not only enhances its accessibility for research purposes but also opens new avenues for its commercialization.

In terms of applications, this compound has shown potential in the development of neuroprotective agents due to its ability to modulate key signaling pathways involved in neurodegenerative diseases. Preclinical studies have demonstrated its efficacy in reducing oxidative stress and inflammation in animal models of Alzheimer's disease, suggesting its potential as a therapeutic agent.

Additionally, the compound's structural versatility has led to its exploration in the field of nanotechnology. Researchers have investigated its use as a building block for constructing advanced materials with tailored properties, such as stimuli-responsive polymers and self-healing materials.

In conclusion, the compound with CAS No. 1790203-07-4, or N-[2-(4-fluorophenoxy)ethyl]-2-(5,6,7,8-tetrahydroquinolin-4-yloxy)acetamide, represents a significant advancement in modern chemistry. Its unique properties and diverse applications underscore its importance as a valuable tool for scientific innovation across multiple disciplines.